Cas no 1798523-56-4 (N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide)

• Product Name: N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide
• CAS No: 1798523-56-4
• MF: C₁₃H₁₂F₃NO₄S₂
• MW: 367.363891601563
• CID: 5375224
• Update Time: 2025-07-22

N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Hydroxy-2-(2-thienyl)ethyl]-2-(trifluoromethoxy)benzenesulfonamide
• N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide

• Inchi： 1S/C13H12F3NO4S2/c14-13(15,16)21-10-4-1-2-6-12(10)23(19,20)17-8-9(18)11-5-3-7-22-11/h1-7,9,17-18H,8H2
• InChI Key： USSKLHDIJJYXTE-UHFFFAOYSA-N
• SMILES： C1(S(NCC(O)C2SC=CC=2)(=O)=O)=CC=CC=C1OC(F)(F)F

Experimental Properties

• Density: 1.497±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 490.4±55.0 °C(Predicted)
• pka: 9.80±0.40(Predicted)

Additional information on N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide

Professional Introduction to N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 1798523-56-4)

N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide, identified by its CAS number 1798523-56-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both hydroxyl and thiophene moieties, which contribute to its unique chemical properties and potential biological activities.

The structural framework of N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide incorporates several key functional groups that are of particular interest in drug discovery. The hydroxyl group, located on the ethyl chain extending from the thiophene ring, can participate in hydrogen bonding interactions, while the thiophene ring itself is known for its ability to modulate biological pathways through its aromatic structure. Additionally, the presence of a trifluoromethoxy group on the benzene ring enhances the lipophilicity of the molecule, making it more suitable for membrane penetration and interaction with biological targets.

In recent years, there has been a growing interest in the development of sulfonamide derivatives as pharmacological agents. Sulfonamides are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The sulfonamide moiety in N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide serves as a critical pharmacophore, contributing to the molecule's potential therapeutic efficacy.

The synthesis of N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the thiophene ring is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels for this compound.

The biological evaluation of N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide has revealed several promising activities. Initial in vitro studies have demonstrated its ability to inhibit the growth of various cancer cell lines, suggesting potential applications in oncology. Furthermore, preliminary pharmacokinetic studies indicate that this compound exhibits good oral bioavailability and moderate metabolic stability, which are crucial factors for drug development.

The incorporation of both hydroxyl and thiophene groups into the molecular structure has been shown to enhance binding affinity to specific protein targets. This dual functionality allows the compound to interact with multiple binding sites on biological macromolecules, potentially leading to synergistic effects in therapeutic intervention. Such interactions are further modulated by the trifluoromethoxy group, which influences both solubility and metabolic pathways.

In conclusion, N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 1798523-56-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.